Cas no 50800-86-7 (21H,23H-Porphine, 5,10,15,20-tetrakis(3-fluorophenyl)-)

• Product Name: 21H,23H-Porphine, 5,10,15,20-tetrakis(3-fluorophenyl)-
• CAS No: 50800-86-7
• MF: C₄₄H₂₆F₄N₄
• MW: 686.697663784027
• CID: 3279811
• Update Time: 2026-04-25

21H,23H-Porphine, 5,10,15,20-tetrakis(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine, 5,10,15,20-tetrakis(3-fluorophenyl)-

Additional information on 21H,23H-Porphine, 5,10,15,20-tetrakis(3-fluorophenyl)-

21H,23H-Porphine, 5,10,15,20-tetrakis(3-fluorophenyl)-

The compound 5,10,15,20-tetrakis(3-fluorophenyl)porphine (CAS No. 50800-86-7) is a member of the porphyrin family, a class of macrocyclic compounds with a wide range of applications in chemistry and materials science. Porphyrins are known for their unique electronic and optical properties due to their planar tetrapyrrole structure. The tetrakis(3-fluorophenyl) substituent in this compound introduces additional functional groups that enhance its chemical stability and electronic characteristics.

Recent studies have highlighted the potential of fluorinated porphyrins in various fields. For instance, the 3-fluorophenyl substituent in this porphyrin has been shown to improve its solubility in organic solvents while maintaining its photochemical stability. This makes it an ideal candidate for applications in organic electronics and photovoltaic devices. Researchers have demonstrated that incorporating fluorinated porphyrins into polymer blends can significantly enhance charge transport properties due to the fluorine atoms' electron-withdrawing effects.

In the realm of photodynamic therapy (PDT), 5,10,15,20-tetrakis(3-fluorophenyl)porphine has shown promise as a photosensitizer. Its ability to absorb light in the visible spectrum and generate reactive oxygen species upon illumination makes it effective for targeting cancer cells. Recent advancements in PDT have focused on improving the selectivity and efficiency of photosensitizers like this compound by modifying their substituents to enhance tumor accumulation and reduce systemic toxicity.

The synthesis of tetrakis(3-fluorophenyl)porphyrins typically involves multi-step reactions starting from pyrrole precursors. The introduction of fluorine atoms at the para position of phenyl rings is achieved through nucleophilic aromatic substitution or electrophilic fluorination methods. These methods ensure high regioselectivity and yield well-defined structures suitable for advanced applications.

From a materials science perspective, fluorinated porphyrins are being explored for their potential in organic light-emitting diodes (OLEDs). Their strong absorption bands and emission properties make them suitable for use as dopants or host materials in OLED architectures. Recent studies have reported enhanced device performance metrics such as luminous efficiency and operational stability when these compounds are incorporated into OLED structures.

In summary, 5,10,15,20-tetrakis(3-fluorophenyl)porphine is a versatile compound with significant potential across multiple disciplines. Its unique combination of structural features and functional properties positions it as a valuable tool for advancing research in areas such as organic electronics, photodynamic therapy, and materials science. As research continues to uncover new applications and optimize its performance characteristics, this compound is likely to play an increasingly important role in both academic and industrial settings.